Cas no 1185306-53-9 (4-Bromo-1-(methyl-d3)-pyridin-2-one)

• Product Name: 4-Bromo-1-(methyl-d3)-pyridin-2-one
• CAS No: 1185306-53-9
• MF: C₆H₆BrNO
• MW: 191.040425777435
• CID: 6810677
• PubChem ID: 45788765
• Update Time: 2025-03-28

4-Bromo-1-(methyl-d3)-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• AT21028
• CS-18903
• 1185306-53-9
• 4-BROMO-1-(METHYL-D3)PYRIDIN-2(1H)-ONE
• 4-Bromo-1-(methyl-d3)-pyridin-2-one
• AKOS015943471

• Inchi： 1S/C6H6BrNO/c1-8-3-2-5(7)4-6(8)9/h2-4H,1H3/i1D3
• InChI Key： YFOQSLIPUHGGQE-FIBGUPNXSA-N
• SMILES： BrC1C=CN(C([2H])([2H])[2H])C(C=1)=O

Computed Properties

• Exact Mass: 189.98211Da
• Monoisotopic Mass: 189.98211Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų